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Compound of Interest

Compound Name: N-Ethoxycarbonyl-L-phenylalanine

Cat. No.: B025040

CAS Number: 19887-32-2 Molecular Formula: C12H15sNOa

This technical guide provides an in-depth overview of N-Ethoxycarbonyl-L-phenylalanine, a
key intermediate in synthetic organic chemistry, particularly in the fields of peptide synthesis
and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and biotechnology industries.

Physicochemical Properties

N-Ethoxycarbonyl-L-phenylalanine is a white to off-white solid.[1][2] It is a derivative of the
essential amino acid L-phenylalanine, where the amino group is protected by an
ethoxycarbonyl group. This protection enhances its stability and modifies its reactivity, making it
a valuable building block in the synthesis of more complex molecules.[1] It is generally soluble
in organic solvents.[1]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference
CAS Number 19887-32-2 [1][2]
Molecular Formula C12H15NO4 [1][2]
Molecular Weight 237.25 g/mol [2]
Appearance White to off-white solid [1112]
Melting Point 78-82 °C [2]

Purity >97% [2]

Synthesis

The synthesis of N-Ethoxycarbonyl-L-phenylalanine is typically achieved through the
reaction of L-phenylalanine with ethyl chloroformate in the presence of a base. This reaction, a
type of Schotten-Baumann reaction, protects the amino group of the amino acid, allowing for
selective reactions at the carboxylic acid functionality.

Experimental Protocol: Synthesis of N-Ethoxycarbonyl-
L-phenylalanine

This protocol is a general procedure for the N-acylation of an amino acid using an acyl chloride.
Materials:

e L-phenylalanine

Ethyl chloroformate

Sodium bicarbonate (or another suitable base)

Water

Diethyl ether (or other suitable organic solvent for extraction)

Anhydrous magnesium sulfate
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* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

» Dissolve L-phenylalanine in an aqueous solution of sodium bicarbonate in a flask.
e Cool the flask in an ice bath with constant stirring.

o Slowly add ethyl chloroformate dropwise to the cooled solution. Maintain the temperature
below 5 °C during the addition.

 After the addition is complete, continue to stir the reaction mixture in the ice bath for 1-2
hours, and then allow it to warm to room temperature and stir for an additional 2-3 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).
e Once the reaction is complete, transfer the mixture to a separatory funnel.

o Extract the aqueous layer with diethyl ether to remove any unreacted ethyl chloroformate
and other organic impurities.

» Acidify the aqueous layer to a pH of approximately 2-3 using a dilute acid (e.g., 1M HCI).
This will precipitate the N-Ethoxycarbonyl-L-phenylalanine.

o Extract the acidified aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
o Combine the organic extracts and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent system
(e.g., ethyl acetate/hexane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethoxycarbonyl-L-phenylalanine: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025040#n-ethoxycarbonyl-l-phenylalanine-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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